Cas no 100499-85-2 (1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester)

• Product Name: 1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester
• CAS No: 100499-85-2
• MF: C₂₂H₃₅NO₃
• MW: 361.518206834793
• CID: 1060364
• PubChem ID: 11035819
• Update Time: 2025-04-20

1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester
• Ethyl 1-[(4RS)-4-[4-(1,1-Dimethylethyl)phenyl]-4-hydroxybutyl]piperidine-4-carboxylate
• Ethyl 1-(4-(4-(1,1-dimethylethyl)phenyl)-4-hydroxybutyl)piperidine-4-carboxylate
• Ethyl 1-[(4RS)-4-[4-(1,1-Dimethylethyl)phenyl]-4-hydroxybutyl]-piperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-(4-(4-(1,1-dimethylethyl)phenyl)-4-hydroxybutyl)-, ethyl ester
• ethyl 1-[4-(4-tert-butylphenyl)-4-hydroxybutyl]piperidine-4-carboxylate
• DB-310976
• Terfenadine impurity J [EP]
• 100499-85-2
• TERFENADINE IMPURITY J [EP IMPURITY]
• Ethyl 1-((4RS)-4-(4-(1,1-dimethylethyl)phenyl)-4-hydroxybutyl)piperidine-4-carboxylate
• UNII-EN6VVX638B
• EN6VVX638B
• Ethyl 1-[(4RS)-4-[4-(1,1-Dimethylethyl)phenyl]-4-hydroxybutyl]-piperidine-4-carboxylate; Terfenadine Imp. J (EP); Terfenadine Impurity J
• Ethyl 1-(4-(4-(tert-butyl)phenyl)-4-hydroxybutyl)piperidine-4-carboxylate

• Inchi： 1S/C22H35NO3/c1-5-26-21(25)18-12-15-23(16-13-18)14-6-7-20(24)17-8-10-19(11-9-17)22(2,3)4/h8-11,18,20,24H,5-7,12-16H2,1-4H3
• InChI Key： QEAAPQXURBSWHU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(CCCC(C2C=CC(=CC=2)C(C)(C)C)O)CC1)=O

Computed Properties

• Exact Mass: 361.26169398g/mol
• Monoisotopic Mass: 361.26169398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

1-(4-(4-(tert-Butyl)phenyl)-4-hydroxybutyl)-4-piperidinecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)